2-(m-tolyl)-1-(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride

• IUPAC Name: 2-(3-methylphenyl)-1-[4-[1-(4-methylphenyl)imidazol-2-yl]piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C23H26N4O.ClH/c1-18-6-8-21(9-7-18)27-11-10-24-23(27)26-14-12-25(13-15-26)22(28)17-20-5-3-4-19(2)16-20;/h3-11,16H,12-15,17H2,1-2H3;1H
• InChI Key: IMKLHWZCBUSXPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CN=C2N3CCN(CC3)C(=O)CC4=CC=CC(=C4)C.Cl
• Molecular Formula: C23H27ClN4O
• Molecular Weight: 410.9 g/mol

Description

2-(m-tolyl)-1-(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C23H27ClN4O and its molecular weight is 410.95. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Compounds incorporating piperazine rings and imidazolyl moieties have been synthesized and evaluated for their antimicrobial properties. For example, sulfonamide and amide derivatives of piperazine incorporating imidazo[1,2-b]pyridazine moiety were investigated for their in vitro antimicrobial activity against various bacterial strains and showed promising results (Bhatt, Kant, & Singh, 2016). Similarly, azole-containing piperazine derivatives were designed, synthesized, and showed significant antibacterial and antifungal activities, highlighting the potential of these compounds in developing new antimicrobial agents (Gan, Fang, & Zhou, 2010).

Anticancer Research

The synthesis and evaluation of piperazine derivatives for anticancer activity are areas of active research. Novel 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives have been synthesized and characterized, with some compounds showing excellent antibacterial and antifungal activities, suggesting potential for further evaluation in cancer research (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Drug Metabolism and Pharmacokinetics

The metabolic activation and pharmacokinetic profiles of piperazine derivatives are crucial for their development as therapeutic agents. For instance, the metabolic activation of a 1,3-disubstituted piperazine derivative was studied, revealing novel ring contraction mechanisms, which are essential for understanding the safety and efficacy of such compounds (Doss et al., 2005).

Anti-inflammatory and Analgesic Properties

Research into the synthesis and evaluation of piperazine derivatives for their anti-inflammatory and analgesic properties has yielded promising results. Novel compounds were synthesized and showed significant in vitro and in vivo anti-inflammatory activity, underscoring the therapeutic potential of piperazine derivatives in treating inflammation-related conditions (Ahmed, Molvi, & Khan, 2017).